N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(3-fluorophenyl)-4-(furan-2-carbonyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C16H16FN3O2S/c17-12-3-1-4-13(11-12)18-16(23)20-8-6-19(7-9-20)15(21)14-5-2-10-22-14/h1-5,10-11H,6-9H2,(H,18,23)
• InChI Key: VMNBOPFIRBYDIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=S)NC3=CC(=CC=C3)F
• Molecular Formula: C16H16FN3O2S
• Molecular Weight: 333.4 g/mol

Description

N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide, also known as TAK-915, is a novel drug compound that has gained significant attention in the scientific research community due to its potential therapeutic properties. TAK-915 belongs to the class of piperazinecarbothioamide compounds, which have been shown to modulate the activity of certain receptors in the brain. In

Mechanism of Action

N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide acts as a selective antagonist of the GABA-A α5 receptor subtype, which is predominantly expressed in the hippocampus region of the brain. By blocking the activity of this receptor subtype, N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide is thought to enhance cognitive function by improving the processing of information in the hippocampus. This mechanism of action is distinct from other drugs used to treat neurological disorders, making N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide an attractive target for further research.
Biochemical and Physiological Effects:
In addition to its effects on cognitive function and behavior, N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been shown to have other biochemical and physiological effects. For example, N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been shown to increase the release of acetylcholine in the hippocampus, which is a neurotransmitter involved in learning and memory. N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has also been shown to increase the activity of certain enzymes involved in the synthesis of new proteins, which may be important for the formation of new memories.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide is its high selectivity for the GABA-A α5 receptor subtype, which reduces the potential for off-target effects. N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide also has good pharmacokinetic properties, allowing it to cross the blood-brain barrier and reach its target site in the brain. However, one limitation of N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several future directions for research on N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide. One area of interest is the potential use of N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide in combination with other drugs to enhance its therapeutic effects. Another area of interest is the development of more potent and selective compounds that target the GABA-A α5 receptor subtype. Additionally, further research is needed to determine the long-term safety and efficacy of N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide in clinical settings.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide involves several steps, starting with the reaction of 3-fluoroaniline with 2-furoyl chloride to form N-(3-fluorophenyl)-2-furoyl chloride. The resulting compound is then reacted with piperazinecarbothioamide to produce N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide. The synthesis of N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been optimized to yield a high purity product with good yields, making it suitable for use in scientific research.

Scientific Research Applications

N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic properties in various neurological disorders, including Alzheimer's disease, schizophrenia, and depression. In preclinical studies, N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide has been shown to improve cognitive function, reduce anxiety-like behavior, and enhance social interaction in animal models. These findings suggest that N-(3-fluorophenyl)-4-(2-furoyl)-1-piperazinecarbothioamide may have potential as a novel treatment for these disorders.